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Compound of Interest

Compound Name: 4-Benzylmorpholine

Cat. No.: B076435

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 4-
Benzylmorpholine, a versatile intermediate in the synthesis of various pharmaceutical
compounds. The information is presented to support research and development activities
where this compound is utilized.

Core Physical and Chemical Properties

4-Benzylmorpholine, also known as N-benzylmorpholine, is a tertiary amine with the chemical
formula C11H1sNO. It serves as a crucial building block in organic synthesis. A summary of its
key physical properties is provided in the table below.
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Property Value Source
Molecular Formula C11H1sNO [1]
Molecular Weight 177.25 g/mol [1]
Melting Point 194 °C [2]
Boiling Point 260.5 °C at 760 mmHg [2]
Density 1.0387 g/cm3 (estimate)

Flash Point 74.6 °C

Vapor Pressure 0.0122 mmHg at 25 °C

Refractive Index 1.5302 (estimate)

Appearance Colorless to pale yellow liquid

pKa 6.60 = 0.10 (Predicted)

Experimental Protocols for Physical Property
Determination

The following are detailed, generalized methodologies for determining the key physical
properties of organic compounds like 4-Benzylmorpholine.

Melting Point Determination

The melting point is a critical indicator of purity for a solid compound. For 4-
Benzylmorpholine, which can be a solid at room temperature depending on its purity, this is a
relevant parameter.

Methodology: Capillary Method

e Sample Preparation: A small amount of finely powdered, dry 4-Benzylmorpholine is packed
into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.[3]

o Apparatus Setup: The capillary tube is attached to a thermometer with the bulb of the
thermometer level with the sample. This assembly is then placed in a melting point
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apparatus (e.g., a Thiele tube or a modern digital instrument) containing a heating bath fluid
(like silicone oil).

Heating: The heating bath is heated slowly and steadily, with constant stirring to ensure a
uniform temperature distribution.

Observation: The temperature at which the substance begins to melt (the first appearance of
liquid) and the temperature at which it becomes completely liquid are recorded as the
melting point range.[4] A narrow melting point range (0.5-1 °C) is indicative of a pure
compound.

Heating Rate: For an accurate determination, the temperature should be raised rapidly to
about 10-15 °C below the expected melting point, and then the heating rate should be
reduced to 1-2 °C per minute.[3]

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Methodology: Thiele Tube Method

Sample Preparation: A small volume (a few milliliters) of 4-Benzylmorpholine is placed in a
small test tube (fusion tube). A capillary tube, sealed at one end, is placed inverted into the
test tube with the open end submerged in the liquid.[1]

Apparatus Setup: The test tube is attached to a thermometer, and the assembly is heated in
a Thiele tube containing a high-boiling liquid (e.g., paraffin oil). The side arm of the Thiele
tube is heated to ensure uniform circulation of the heating liquid.[5]

Heating and Observation: The apparatus is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and escape as a slow stream of bubbles. The
temperature at which a rapid and continuous stream of bubbles emerges from the capillary
tube is noted.[1]

Boiling Point Reading: The heating is then stopped. The liquid will begin to cool, and the
stream of bubbles will slow down and eventually stop. The temperature at which the liquid
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just begins to enter the capillary tube is the boiling point of the liquid.[5]

Density Determination

Density is the mass per unit volume of a substance.

Methodology: Pycnometer or Graduated Cylinder Method

Mass Measurement: The mass of a clean, dry pycnometer (for high precision) or a graduated
cylinder is accurately measured using an analytical balance.[6][7]

Volume Measurement: A known volume of 4-Benzylmorpholine is added to the pycnometer
or graduated cylinder. The volume is read precisely.

Mass of Liquid: The combined mass of the container and the liquid is measured. The mass
of the liquid is determined by subtracting the mass of the empty container.[7]

Density Calculation: The density is calculated by dividing the mass of the liquid by its volume
(Density = Mass/Volume).[7] For accurate results, the temperature at which the
measurement is made should be recorded, as density is temperature-dependent.

Refractive Index Determination

The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material. It is a characteristic property of a substance.

Methodology: Abbe Refractometer

Calibration: The refractometer is calibrated using a standard liquid with a known refractive
index, such as distilled water.

Sample Application: A few drops of 4-Benzylmorpholine are placed on the prism of the
Abbe refractometer.

Measurement: The prisms are closed, and light is passed through the sample. The telescope
eyepiece is adjusted until the dividing line between the light and dark fields is sharp and
centered on the crosshairs.
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e Reading: The refractive index is read directly from the instrument's scale. The temperature
should be controlled and recorded, as the refractive index is temperature-dependent.

Synthesis Workflow of 4-Benzylmorpholine

A common method for the synthesis of 4-Benzylmorpholine involves the N-alkylation of
morpholine with a benzyl halide, such as benzyl chloride. This reaction is typically carried out in
the presence of a base to neutralize the hydrohalic acid formed as a byproduct.

Morpholine Benzyl Chloride Base (e.g., K2COs) Solvent (e.g., Acetonitrile)

Reaction Mixture

(Stirring, Reflux)

Filtration

%iltrate

Solvent Evaporation

%rude Product

Purification
(e.g., Distillation)

%ure Product
4-Benzylmorpholine
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Caption: A typical workflow for the synthesis of 4-Benzylmorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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